Cas no 263007-73-4 (9(10H)-Acridinone, 1,2,3-trihydroxy-)

• Product Name: 9(10H)-Acridinone, 1,2,3-trihydroxy-
• CAS No: 263007-73-4
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• CID: 1426235
• Update Time: 2024-08-15

9(10H)-Acridinone, 1,2,3-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• 9(10H)-Acridinone, 1,2,3-trihydroxy-

• Inchi： 1S/C13H9NO4/c15-9-5-8-10(13(18)12(9)17)11(16)6-3-1-2-4-7(6)14-8/h1-5,15,17-18H,(H,14,16)
• InChI Key： HTCPQSUPNINIOJ-UHFFFAOYSA-N
• SMILES： OC1C(O)=C(O)C2=C(NC3C(C2=O)=CC=CC=3)C=1

Computed Properties

• Exact Mass: 243.05317
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• XLogP3: 1.777

Experimental Properties

• Density: 1.580±0.06 g/cm3(Predicted)
• Boiling Point: 474.7±45.0 °C(Predicted)
• PSA: 89.79
• pka: 7.27±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridones